Cas no 1374667-55-6 (7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine)

7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with chloro, methyl, and trifluoromethyl substituents. Its unique structure imparts high chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the chloro and methyl substitutions offer versatility for further functionalization. This compound is particularly useful in the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined purity and consistent performance ensure reliability in research and industrial applications. Suitable for controlled reactions, it serves as a key building block in medicinal chemistry and material science.
7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine structure
1374667-55-6 structure
Product Name:7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
CAS No:1374667-55-6
MF:C8H5ClF3N3
MW:235.593610525131
CID:3167180
PubChem ID:69093101
Update Time:2025-11-01

7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
    • 1374667-55-6
    • SCHEMBL4560578
    • XDFJWTKZGSQHCZ-UHFFFAOYSA-N
    • 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
    • Inchi: 1S/C8H5ClF3N3/c1-4-13-14-7-6(8(10,11)12)5(9)2-3-15(4)7/h2-3H,1H3
    • InChI Key: XDFJWTKZGSQHCZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CN2C(C)=NN=C2C=1C(F)(F)F

Computed Properties

  • Exact Mass: 235.0124094Da
  • Monoisotopic Mass: 235.0124094Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.2Ų

7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

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Chemenu
CM173089-1g
7-chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
1374667-55-6 95%
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$*** 2023-03-30
Alichem
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7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
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Additional information on 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine

Introduction to 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1374667-55-6)

7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine, a compound with the CAS number 1374667-55-6, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloro group, a methyl group, and a trifluoromethyl group, contribute to its distinctive properties and potential utility in various medicinal contexts.

The chemical structure of 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine is characterized by a triazolo[4,3-a]pyridine core with specific substituents. The chloro group at the 7-position and the trifluoromethyl group at the 8-position are particularly noteworthy for their influence on the compound's physicochemical properties and biological activity. The methyl group at the 3-position further modulates the molecule's reactivity and stability. These structural elements collectively contribute to the compound's unique profile, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine has shown potential as an antiviral agent. Research has indicated that this compound can effectively inhibit the replication of several viral strains, including influenza virus and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead for the development of new antiviral therapies.

The pharmacokinetic properties of 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate. These properties make it suitable for further evaluation in clinical trials.

Toxicity studies have shown that 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its safe use in humans. Ongoing preclinical studies are aimed at evaluating its long-term safety and identifying any potential adverse effects.

In conclusion, 7-Chloro-3-methyl-8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1374667-55-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and safety profile will be crucial in realizing its full potential as a novel therapeutic agent.

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